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Compound of Interest

Compound Name: Niobium n-propoxide

Cat. No.: B1601134 Get Quote

Niobium(V) n-propoxide (Nb(OCH₂CH₂CH₃)₅) is a highly reactive organometallic compound,

primarily used as a precursor in the sol-gel synthesis of niobium-based materials and catalysis.

[1] Its utility is directly linked to its reactivity, which also defines its primary hazards. The core

risk profile stems from its nature as a metal alkoxide, which dictates its flammability, corrosivity,

and extreme sensitivity to moisture.

Based on data from closely related niobium alkoxides like Niobium(V) ethoxide, the primary

hazards are classified as follows:

Flammable Liquid: While Niobium(V) n-butoxide is classified as a combustible liquid[2], the

ethoxide variant is a flammable liquid[3][4][5]. Given this, Niobium n-propoxide should be

treated as a flammable liquid that must be kept away from all ignition sources.[3][4]

Water Reactivity: Like all metal alkoxides, it reacts exothermically with water, including

atmospheric moisture. This reaction hydrolyzes the compound, liberating n-propanol and

forming niobium oxides/hydroxides. This reaction can be vigorous and underscores the need

for handling under an inert atmosphere.[3][4]

Corrosivity: Niobium alkoxides are known to cause severe skin burns and serious eye

damage.[3][4] Contact with tissue can cause immediate and severe chemical burns due to

hydrolysis.

Quantitative Hazard Summary
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Hazard
Classification

Category GHS Statement
Precautionary
Statement

Flammable Liquids Category 3
H226: Flammable

liquid and vapor

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.[3]

Skin Corrosion Category 1B

H314: Causes severe

skin burns and eye

damage

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[3]

Serious Eye Damage Category 1
H318: Causes serious

eye damage

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3]

Note: This table is based on the known hazards of Niobium(V) ethoxide, a close structural

analog, and represents a conservative and safe approach to handling Niobium(V) n-propoxide.

Risk Assessment Workflow
A systematic approach to safety is paramount. The following diagram illustrates the continuous

cycle of risk assessment required when working with reactive chemicals like Niobium(V) n-

propoxide.
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Caption: A workflow for continuous risk assessment.

Section 2: Chemical & Physical Properties
Understanding the physical properties of Niobium(V) n-propoxide is fundamental to its safe

handling and use in experimental design.
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Property Value Source

CAS Number 38874-17-8 [6][7]

Molecular Formula C₁₅H₃₅NbO₅ [7][8]

Molecular Weight 388.34 g/mol [7]

Appearance
Clear colorless to yellow/brown

liquid
Inferred from[9]

Boiling Point 166°C @ 0.05 mmHg [8]

Solubility
Reacts with water. Soluble in

non-aqueous organic solvents.
[1][4]

Vapor Density >1 (Air = 1.0) Inferred from MW

Section 3: Core Safety Protocols: Handling and
Storage
The cornerstone of safely handling Niobium(V) n-propoxide is the strict exclusion of

atmospheric air and moisture.

Engineering Controls
The causality for stringent engineering controls is the compound's high reactivity with air and

moisture.

Chemical Fume Hood: All manipulations must be performed in a certified chemical fume

hood to prevent inhalation of vapors and to contain any potential spills or fires.[4]

Inert Atmosphere: Due to its extreme moisture sensitivity, all transfers and reactions should

be conducted under a dry, inert atmosphere (e.g., argon or nitrogen). This is non-negotiable

and is best achieved using either a glovebox or Schlenk line techniques. The purpose is to

prevent hydrolysis, which can alter the reagent's properties and create a safety hazard.

Personal Protective Equipment (PPE)
PPE provides the final barrier between the researcher and the chemical.
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Eye and Face Protection: Chemical safety goggles in combination with a full-face shield are

mandatory.[2][10]

Skin Protection: A flame-retardant lab coat and full-length pants are required. A chemical-

resistant apron is also recommended.

Hand Protection: Use compatible chemical-resistant gloves, such as nitrile or neoprene.[2]

Always inspect gloves before use and use proper removal technique to avoid skin contact.

[11] Double-gloving is a prudent practice.

Standard Handling Protocol: Inert Atmosphere Transfer
This protocol details the transfer of the reagent from a Sure/Seal™ bottle to a reaction flask

using a Schlenk line.

Preparation: Assemble and flame-dry all glassware (reaction flask, syringes, cannula) under

vacuum and backfill with inert gas at least three times to remove atmospheric moisture and

oxygen.

Inert Gas Connection: Ensure the reaction flask and the Niobium(V) n-propoxide source

bottle are connected to the inert gas manifold.

Temperature Control: If the subsequent reaction is exothermic, cool the reaction flask in an

appropriate bath (e.g., ice-water) before addition.

Reagent Transfer: Puncture the septum of the source bottle with a needle connected to the

inert gas line to ensure positive pressure. Using a clean, dry syringe, carefully draw the

required volume of Niobium(V) n-propoxide.

Addition: Transfer the liquid via the syringe to the reaction flask. Add the reagent slowly and

in a controlled manner.

Post-Transfer: Rinse the syringe immediately and thoroughly with a suitable dry, inert solvent

(e.g., anhydrous hexane or toluene) and quench the rinsings in a separate flask containing

isopropanol before final cleaning.
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Caption: Workflow for inert atmosphere transfer of Niobium(V) n-propoxide.

Storage Requirements
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Proper storage is critical to maintaining the reagent's integrity and ensuring safety.

Container: Store in the original, tightly sealed container, often under an inert atmosphere.[4]

[12]

Location: Keep in a dry, cool, well-ventilated area designated for corrosive and flammable

materials.[4][5]

Incompatibilities: Store away from water, moisture, strong acids, and oxidizing agents.[4][13]

Secondary Containment: Place the primary container inside a larger, chemically resistant

secondary container to contain any potential leaks.

Section 4: Emergency Procedures
Rapid and correct response during an emergency can significantly mitigate harm.

Spill Response
Evacuate & Isolate: Immediately alert others and evacuate the immediate area. Isolate the

spill and remove all sources of ignition.[4][5]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: Wear full PPE, including respiratory protection if necessary.

Containment: Cover the spill with a non-combustible, inert absorbent material such as sand,

dry lime, or vermiculite. DO NOT USE WATER OR COMBUSTIBLE ABSORBENTS.

Collection: Carefully scoop the absorbed material into a suitable, sealable container for

hazardous waste disposal. Use non-sparking tools.[4][14]

Decontamination: Wipe the spill area with a cloth dampened with a compatible solvent (e.g.,

toluene), followed by soap and water. All cleaning materials must be disposed of as

hazardous waste.
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Caption: Emergency decision tree for a Niobium(V) n-propoxide spill.

First Aid Measures
Immediate medical attention is required for all exposures.
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Exposure Route First Aid Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][15]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove all

contaminated clothing. Call a physician

immediately as chemical burns may result.[3]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[15]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][15]

Fire Fighting
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or sand.

Alcohol-resistant foam may also be used.[13][16]

Unsuitable Media:DO NOT USE WATER.[13] The compound reacts with water, which will

exacerbate the situation.

Firefighter Protection: Firefighters must wear full protective clothing and self-contained

breathing apparatus (SCBA) to prevent contact with skin, eyes, and inhalation of toxic fumes.

[5][13]

Section 5: Waste Disposal
All waste containing Niobium(V) n-propoxide, including empty containers, absorbent materials

from spills, and quenched reaction residues, must be treated as hazardous waste.
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Quenching: Unused or residual reagent should be slowly and carefully added to a stirred,

cooled flask of a suitable alcohol (e.g., isopropanol) under an inert atmosphere to safely

hydrolyze it before disposal.

Disposal: All waste must be placed in clearly labeled, sealed containers. Disposal must be

carried out by a licensed hazardous waste disposal company, in strict accordance with all

federal, state, and local regulations.[13]

References
Ted Pella, Inc. (2017). Safety Data Sheet: Niobium Products. [Link]

Alfa Aesar. (2021). SAFETY DATA SHEET: Niobium powder. [Link]

Fisher Scientific. SAFETY DATA SHEET: Niobium(V) ethoxide. [Link]

Loba Chemie. (2015). NIOBIUM PENTOXIDE AR MSDS. [Link]

Bionium. (2015). Safety Data Sheet: Niobium Metal. [Link]

ESPI Metals. (2017). Safety Data Sheet: Niobium Oxide. [Link]

American Elements. Niobium n-propoxide. [Link]

Gelest, Inc. (2016). SAFETY DATA SHEET: NIOBIUM(V) n-BUTOXIDE. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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